Cas no 651322-72-4 (Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-)

• Product Name: Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-
• CAS No: 651322-72-4
• MF: C₂₀H₁₂Br₂O₅
• MW: 492.114284515381
• CID: 405750
• PubChem ID: 71376875
• Update Time: 2025-04-19

Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• [3-(2-bromobenzoyl)-2,4,6-trihydroxyphenyl]-(2-bromophenyl)methanone
• DTXSID00799543
• 651322-72-4
• (2,4,6-Trihydroxy-1,3-phenylene)bis[(2-bromophenyl)methanone]
• Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-

• Inchi： 1S/C20H12Br2O5/c21-12-7-3-1-5-10(12)18(25)16-14(23)9-15(24)17(20(16)27)19(26)11-6-2-4-8-13(11)22/h1-9,23-24,27H
• InChI Key： DLHPBPMRIKUCJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C(=CC(=C(C(C2C=CC=CC=2Br)=O)C=1O)O)O)=O

Computed Properties

• Exact Mass: 489.90506
• Monoisotopic Mass: 489.90515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83